Cas no 896680-21-0 (N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide)

• Product Name: N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide
• CAS No: 896680-21-0
• MF: C₂₁H₁₉ClN₂O₃S
• MW: 414.905163049698
• CID: 6260064
• PubChem ID: 2666243
• Update Time: 2025-10-23

N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide
• AKOS024605131
• N-(4-chlorophenyl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide
• F1302-0189
• SR-01000908576
• SR-01000908576-1
• Z28162138
• 896680-21-0
• N-(4-chlorophenyl)-4-[ethyl(phenyl)sulfamoyl]benzamide

• Inchi： 1S/C21H19ClN2O3S/c1-2-24(19-6-4-3-5-7-19)28(26,27)20-14-8-16(9-15-20)21(25)23-18-12-10-17(22)11-13-18/h3-15H,2H2,1H3,(H,23,25)
• InChI Key： VTPCPTNPYZDGCR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1C=CC(=CC=1)S(N(C1C=CC=CC=1)CC)(=O)=O)=O

Computed Properties

• Exact Mass: 414.0804913g/mol
• Monoisotopic Mass: 414.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide

N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide (CAS No. 896680-21-0): An Overview of Its Structure, Properties, and Applications

N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide (CAS No. 896680-21-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide.

Chemical Structure and Synthesis: The molecular formula of N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide is C₂₁H₁₉ClN₂O₂S, with a molecular weight of approximately 396.90 g/mol. The compound features a benzamide core linked to a sulfonamide group, which is further substituted with a 4-chlorophenyl and an ethylphenyl moiety. The synthesis of N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide typically involves multi-step reactions, including the formation of the sulfonamide linkage and subsequent functional group modifications.

Physical Properties: N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide is a white crystalline solid with a melting point ranging from 155°C to 157°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various experimental conditions in both in vitro and in vivo studies.

Biological Activity: Recent studies have highlighted the biological activity of N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide may have therapeutic potential in treating inflammatory diseases.

Clinical Applications: While still in the early stages of development, N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide has shown promise in preclinical studies for its anti-inflammatory properties. Researchers are exploring its potential use in conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders. Additionally, preliminary data suggest that this compound may have neuroprotective effects, making it a candidate for further investigation in neurodegenerative diseases.

Mechanism of Action: The mechanism by which N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide exerts its anti-inflammatory effects is not yet fully understood. However, current research indicates that it may act through multiple pathways. One proposed mechanism involves the inhibition of nuclear factor-kappa B (NF-κB) activation, a key transcription factor involved in the regulation of inflammatory responses. Another possible mechanism is the modulation of mitogen-activated protein kinase (MAPK) signaling pathways, which are also crucial for inflammatory processes.

Toxicity and Safety: Toxicological studies on N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide are ongoing to ensure its safety for therapeutic use. Initial assessments have shown that the compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to evaluate its long-term safety profile and potential side effects.

Conclusion: In summary, N-(4-chlorophenyl)-4-ethyl(phenyl)sulfamoylbenzamide (CAS No. 896680-21-0) is a promising compound with significant potential in the treatment of inflammatory diseases and other conditions. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and mechanisms of action will be discovered, contributing to the advancement of medicinal chemistry and pharmaceutical science.